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Compound of Interest

Compound Name: ATTO 465 maleimid

Cat. No.: B1262725 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with ATTO 465 maleimide. The following

procedural guidance outlines operational plans, personal protective equipment (PPE)

requirements, and disposal protocols to ensure the safe and effective handling of this

fluorescent dye. While a specific Safety Data Sheet (SDS) for ATTO 465 maleimide was not

publicly available, the following recommendations are based on guidelines for similar

fluorescent maleimide compounds and general laboratory safety practices.

ATTO 465 is a fluorescent label derived from acriflavine, characterized by strong absorption

and fluorescence, a large Stokes-shift, and good water solubility.[1][2][3] The maleimide group

allows for the covalent labeling of molecules containing thiol groups, such as cysteine residues

in proteins.[1][4]

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling ATTO 465 maleimide to minimize

exposure. The required PPE varies depending on the handling scenario.
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Scenario Required Personal Protective Equipment

Receiving and Unpacking - Nitrile gloves- Laboratory coat- Safety glasses

Weighing and Aliquoting (Solid Form)

- Nitrile gloves (double-gloving recommended)-

Laboratory coat- Chemical splash goggles-

Face shield (if not working in a fume hood)- N95

respirator or higher (if weighing outside of a

certified chemical fume hood)

Solution Preparation and Handling (Liquid Form)
- Nitrile gloves- Laboratory coat- Chemical

splash goggles

Labeling Reaction and Purification
- Nitrile gloves- Laboratory coat- Chemical

splash goggles

Waste Disposal
- Nitrile gloves- Laboratory coat- Chemical

splash goggles

Operational Plan: From Receipt to Disposal
A step-by-step guide for the safe handling of ATTO 465 maleimide throughout its lifecycle in

the laboratory.

1. Receiving and Storage:

Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If

the container is compromised, do not open it and follow your institution's hazardous material

spill protocol.

Storage: Store ATTO 465 maleimide at -20°C in a desiccated, dark environment. Before

opening, allow the vial to equilibrate to room temperature to prevent moisture condensation.

2. Handling and Experimental Use:

Work Area: All handling of solid ATTO 465 maleimide should be conducted in a certified

chemical fume hood to prevent the inhalation of any fine powders.
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Weighing: When weighing the solid compound, use appropriate tools like anti-static weigh

paper to minimize dispersal.

Solution Preparation: ATTO 465 maleimide is soluble in polar organic solvents like

dimethylformamide (DMF) and dimethylsulfoxide (DMSO). Prepare solutions immediately

before use in a chemical fume hood. Due to their reactivity, maleimides should be protected

from solvents containing hydroxyl groups, such as water and ethanol.

3. Spill Management:

Minor Spills: In case of a small spill, evacuate the immediate area. Wear appropriate PPE,

including respiratory protection. Cover the spill with an absorbent material, and carefully

collect it into a sealed, labeled hazardous waste container.

Major Spills: For larger spills, evacuate the laboratory and immediately notify the appropriate

safety personnel.

Disposal Plan
Proper disposal of ATTO 465 maleimide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Dispose of contaminated solid waste, such as pipette tips, microfuge tubes, and

gloves, in a designated hazardous waste container.

Liquid Waste: Collect all liquid waste containing ATTO 465 maleimide in a clearly labeled,

sealed hazardous waste container. Do not pour solutions down the drain.

Decontamination: Decontaminate all glassware and surfaces that have come into contact

with the dye using a suitable laboratory detergent followed by thorough rinsing.

Waste Pickup: Follow your institution's established procedures for the pickup and disposal of

chemical waste.

Experimental Protocol: General Procedure for
Protein Labeling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1262725?utm_src=pdf-body
https://www.benchchem.com/product/b1262725?utm_src=pdf-body
https://www.benchchem.com/product/b1262725?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines a general procedure for labeling proteins with ATTO 465 maleimide.

Materials:

Protein solution (50–100 µM in a suitable buffer at pH 7.0–7.5, e.g., PBS, Tris, HEPES)

ATTO 465 maleimide

Anhydrous DMSO or DMF

Reducing agent (e.g., DTT or TCEP)

Gel filtration column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in a suitable buffer at a pH of 7.0–7.5. If necessary,

reduce disulfide bonds in the protein using a 10-fold molar excess of a reducing agent like

DTT or TCEP. If DTT is used, it must be removed by dialysis before adding the dye. To

prevent reoxidation of thiols, it is advisable to perform the labeling in an oxygen-free

environment.

Dye Preparation: Immediately before use, prepare a 10–20 mM stock solution of ATTO 465
maleimide in anhydrous DMSO or DMF. Protect the stock solution from light.

Labeling Reaction: Add a 10–20 molar excess of the reactive dye to the protein solution

dropwise while stirring.

Incubation: Let the reaction proceed for 2 hours at room temperature or overnight at 4°C in

the dark.

Quenching (Optional): To consume any excess maleimide, a low molecular weight thiol like

glutathione or mercaptoethanol can be added.

Purification: Separate the labeled protein from unreacted dye using a gel filtration column or

through extensive dialysis.
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Workflow for Handling ATTO 465 Maleimide

Preparation

Handling (in Fume Hood)
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Waste Disposal
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Equilibrate to Room Temp
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Collect Solid Waste
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Collect Liquid Waste

Dispose via Institutional Protocol

Decontaminate Surfaces
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Caption: Workflow for the safe handling of ATTO 465 maleimide from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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